Cas no 1849150-31-7 (4,7-Methano-2H-isoindole-2-propanamine, 1,3,3a,4,7,7a-hexahydro-, (3aR,7aS)-)

• Product Name: 4,7-Methano-2H-isoindole-2-propanamine, 1,3,3a,4,7,7a-hexahydro-, (3aR,7aS)-
• CAS No: 1849150-31-7
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• MDL: MFCD20502127
• CID: 5221008
• Update Time: 2025-11-03

4,7-Methano-2H-isoindole-2-propanamine, 1,3,3a,4,7,7a-hexahydro-, (3aR,7aS)- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-2H-isoindole-2-propanamine, 1,3,3a,4,7,7a-hexahydro-, (3aR,7aS)-

• MDL： MFCD20502127
• Inchi： 1S/C12H20N2/c13-4-1-5-14-7-11-9-2-3-10(6-9)12(11)8-14/h2-3,9-12H,1,4-8,13H2/t9?,10?,11-,12+
• InChI Key： QCUBQWNMMPXZFE-CAODYFQJSA-N
• SMILES： C1[C@]2([H])[C@@]([H])(C3CC2C=C3)CN1CCCN

Additional information on 4,7-Methano-2H-isoindole-2-propanamine, 1,3,3a,4,7,7a-hexahydro-, (3aR,7aS)-

Comprehensive Analysis of 4,7-Methano-2H-isoindole-2-propanamine, 1,3,3a,4,7,7a-hexahydro-, (3aR,7aS)- (CAS No. 1849150-31-7)

The compound 4,7-Methano-2H-isoindole-2-propanamine, 1,3,3a,4,7,7a-hexahydro-, (3aR,7aS)- (CAS No. 1849150-31-7) is a structurally unique molecule that has garnered significant interest in the field of organic chemistry and pharmaceutical research. Its complex bicyclic framework, featuring a methano-isoindole core, makes it a valuable scaffold for drug discovery and material science applications. The stereochemistry, denoted by (3aR,7aS)-, further enhances its potential for chiral-specific interactions, a critical factor in modern medicinal chemistry.

In recent years, researchers have focused on the synthesis and functionalization of hexahydro-isoindole derivatives due to their versatility in creating bioactive compounds. The presence of the propanamine side chain in this molecule suggests potential applications in neurotransmitter modulation or enzyme inhibition, aligning with current trends in neurodegenerative disease research. This compound's structural features also make it a candidate for studying molecular recognition processes, a hot topic in supramolecular chemistry.

The pharmaceutical industry has shown growing interest in 4,7-Methano-2H-isoindole derivatives as privileged structures for drug design. With increasing searches for "novel heterocyclic compounds in CNS drug development" and "stereoselective synthesis techniques," this compound's (3aR,7aS)- configuration positions it as a promising subject for asymmetric synthesis studies. Its hexahydro nature contributes to improved metabolic stability compared to aromatic counterparts, addressing a common challenge in pharmacokinetic optimization.

From a synthetic chemistry perspective, the 1,3,3a,4,7,7a-hexahydro framework presents interesting challenges and opportunities for catalytic hydrogenation and ring-closing metathesis reactions. These methods are frequently searched by organic chemists looking for "efficient bicyclic compound synthesis." The compound's methano-bridge creates structural rigidity that could be exploited in materials science, particularly in the development of novel polymers with specific mechanical properties.

Analytical characterization of CAS No. 1849150-31-7 requires advanced techniques such as chiral HPLC and X-ray crystallography to confirm its (3aR,7aS)- absolute configuration. These analytical challenges reflect broader industry needs for "accurate stereochemical determination methods," a frequently searched topic in chemical forums. The compound's stability under various conditions is another area of practical interest for researchers handling sensitive chiral molecules.

In drug discovery contexts, the isoindole-2-propanamine moiety may interact with biological targets through multiple binding modes. Computational chemistry studies of this compound could contribute to the popular field of "molecular docking simulations for lead optimization," addressing common search queries about computer-aided drug design. Its structural features may offer insights into overcoming blood-brain barrier penetration challenges, a persistent hurdle in CNS drug development.

The environmental fate and green chemistry aspects of 4,7-Methano-2H-isoindole derivatives represent another relevant research direction. With growing searches for "sustainable heterocyclic compound synthesis," this compound's potential for catalytic asymmetric synthesis aligns with green chemistry principles. Its biodegradation profile and ecotoxicological characteristics would be valuable data points for pharmaceutical environmental risk assessments.

Patent literature analysis reveals increasing activity around hexahydro-isoindole derivatives, particularly in neurological and psychiatric applications. This correlates with search trends for "new chemical entities in mental health therapeutics." The specific (3aR,7aS)- configuration of this compound may offer intellectual property advantages in crowded therapeutic areas where stereochemistry can define novel patent space.

From a spectroscopic standpoint, the 1,3,3a,4,7,7a-hexahydro-4,7-Methano-2H-isoindole core produces distinctive NMR patterns that serve as valuable teaching examples for complex spin systems. These spectral features are often searched by spectroscopy students and professionals working with polycyclic compounds. The compound's chiral centers also make it interesting for circular dichroism studies, connecting to searches about "chiroptical characterization methods."

Future research directions for CAS No. 1849150-31-7 might explore its potential as a building block for molecular machines or smart materials, topics gaining traction in nanotechnology searches. The compound's rigid yet functionalizable structure could enable precise control over molecular motion in designed systems. Such applications would build upon current interests in "functional organic materials for molecular devices."

In conclusion, 4,7-Methano-2H-isoindole-2-propanamine, 1,3,3a,4,7,7a-hexahydro-, (3aR,7aS)- represents a fascinating case study in modern chemical research, intersecting multiple disciplines from medicinal chemistry to materials science. Its structural complexity and chiral purity offer numerous opportunities for innovation, addressing many current research priorities and frequently searched technical challenges in the chemical sciences.